Cas no 416886-17-4 (5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione)

• Product Name: 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
• CAS No: 416886-17-4
• MDL: MFCD00245193
• CID: 4651144
• Update Time: 2025-05-22

5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
• 5,5-DIMETHYL-2-(((4-METHYLTHIOPHENYL)AMINO)METHYLENE)CYCLOHEXANE-1,3-DIONE

• MDL： MFCD00245193

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione

5,5-Dimethyl-2-({[4-(Methylsulfanyl)Phenyl]Amino}Methylidene)Cyclohexane-1,3-Dione

The compound 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione, identified by the CAS number 416886-17-4, is a complex organic molecule with a unique structure that has garnered attention in recent chemical research. This compound belongs to the class of cyclohexane diones, which are known for their versatile applications in pharmaceuticals and agrochemicals. The molecule's structure features a cyclohexane ring substituted with two methyl groups at the 5-position and a substituted imine group at the 2-position. The imine group is further connected to a 4-methylsulfanylphenyl moiety, adding complexity and potential bioactivity to the molecule.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a precursor for more complex molecules or as an intermediate in drug discovery. Researchers have employed various synthetic strategies to construct this compound, including condensation reactions and selective oxidation techniques. The incorporation of the methylsulfanylphenyl group has been shown to enhance the molecule's stability and reactivity under specific conditions.

One of the key areas of interest in this compound is its potential pharmacological activity. Preliminary in vitro studies suggest that 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione may exhibit anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals, where the compound demonstrated significant activity against inflammatory markers in cellular models.

Moreover, the compound's structural features make it a promising candidate for further exploration in the field of medicinal chemistry. The cyclohexane dione core is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug design. The presence of the methylsulfanylphenyl group introduces additional functional diversity, potentially enhancing the molecule's bioavailability and selectivity.

In terms of applications, this compound could serve as a building block for more intricate molecules with enhanced therapeutic profiles. For instance, ongoing research is exploring its use as an intermediate in the synthesis of novel antiviral agents. The ability to modify the substituents on the phenyl ring or the cyclohexane core provides chemists with ample opportunities for fine-tuning the molecule's properties according to specific biological targets.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione is crucial for its safe handling and application. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial influences. These insights are essential for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 5,5-dimethyl-2-({[4-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione represents a fascinating example of how structural complexity can be harnessed to develop innovative chemical entities with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of advancements in organic synthesis and pharmacological discovery.